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Compound of Interest

Compound Name: Hodgkinsine B

Cat. No.: B15618118 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

and disposal of chemical compounds are integral to laboratory safety and environmental

stewardship. This document provides a comprehensive operational plan for the proper disposal

of Hodgkinsine B, a bioactive indole alkaloid. Adherence to these procedures is crucial for

ensuring personnel safety and regulatory compliance.

Immediate Safety and Handling Precautions
Before handling Hodgkinsine B, it is imperative to consult the specific Safety Data Sheet

(SDS). While the available SDS for Hodgkinsine B indicates that it is not classified as a

hazardous substance under the Globally Harmonized System (GHS), it is prudent practice for

all research compounds to be handled with care, assuming potential bioactivity and toxicity.[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling

Hodgkinsine B. This includes:

Eye Protection: Chemical safety goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.
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Hodgkinsine B: Relevant Properties for Handling
and Disposal
The following table summarizes key data for Hodgkinsine B, informing its safe handling and

disposal.

Property Data Citation(s)

Chemical Name

(3aR,8bR)-5-[(3aR,8bR)-3-

methyl-1,2,3a,4-

tetrahydropyrrolo[2,3-b]indol-

8b-yl]-8b-[(3aS,8bS)-3-methyl-

1,2,3a,4-tetrahydropyrrolo[2,3-

b]indol-8b-yl]-3-methyl-

1,2,3a,4-tetrahydropyrrolo[2,3-

b]indole

[2]

Molecular Formula C₃₃H₃₈N₆ [2][3]

Molecular Weight 518.7 g/mol [2][3]

Appearance Solid [3]

Biological Activity

Opioid receptor agonist, NMDA

receptor antagonist, with

analgesic, antiviral,

antibacterial, and antifungal

activities.

[4][5]

Storage Temperature -20°C [3]

Hazard Classification
Not classified as a hazardous

substance according to GHS.
[1]

Operational Disposal Plan
The recommended and safest method for the disposal of Hodgkinsine B, for which a specific

chemical inactivation protocol is not available, is to collect all waste streams containing the

compound and arrange for their disposal via a licensed professional waste disposal service.[6]
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Step-by-Step Disposal Protocol:

Waste Segregation: At the point of generation, segregate waste containing Hodgkinsine B
from other laboratory waste streams. Do not mix with incompatible chemicals.

Waste Collection:

Solid Waste: Place all materials contaminated with Hodgkinsine B, such as unused

compound, weighing papers, contaminated gloves, and pipette tips, into a designated,

puncture-resistant, and clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing Hodgkinsine B in a dedicated, leak-proof,

and clearly labeled container. The container material should be compatible with the solvent

used.

Labeling: Clearly label all waste containers with "Hazardous Waste," the full chemical name

"Hodgkinsine B," and the approximate concentration and quantity.

Storage: Store the sealed waste containers in a designated, well-ventilated, and secure

area, away from incompatible materials, pending collection.

Professional Disposal: Arrange for a licensed and reputable chemical waste disposal

company to collect and dispose of the Hodgkinsine B waste in accordance with all local,

state, and federal regulations.

Spill Management
In the event of a spill, follow these procedures:

Evacuate and Secure: Evacuate the immediate area and restrict access.

Ventilate: Ensure the area is well-ventilated. If the spill is significant, work within a fume hood

if safe to do so.

Contain and Clean:

For solid spills, gently cover with a damp paper towel to prevent the generation of dust.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15618118?utm_src=pdf-body
https://www.benchchem.com/product/b15618118?utm_src=pdf-body
https://www.benchchem.com/product/b15618118?utm_src=pdf-body
https://www.benchchem.com/product/b15618118?utm_src=pdf-body
https://www.benchchem.com/product/b15618118?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For liquid spills, absorb the material using an inert absorbent such as vermiculite or sand.

Collect Waste: Carefully sweep or scoop the contained material and place it into a sealed,

labeled hazardous waste container.

Decontaminate: Clean the spill area thoroughly with soap and water.

EHS Notification: For large spills, or if there is any uncertainty, contact your institution's

Environmental Health and Safety (EHS) department immediately.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Hodgkinsine B.

Waste Generation Waste Collection & Segregation

Interim Storage Final Disposal

Start: Handling Hodgkinsine B

Solid Waste (Contaminated PPE, glassware, etc.)
Generates
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of Hodgkinsine B.

This guidance is intended to provide essential information for the safe handling and disposal of

Hodgkinsine B in a laboratory setting. Always prioritize safety and adhere to your institution's

specific waste management policies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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